Cas no 2171906-65-1 (methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate)

• Product Name: methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate
• CAS No: 2171906-65-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6331162
• PubChem ID: 165587324
• Update Time: 2025-07-23

methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate
• EN300-1616453
• 2171906-65-1

• Inchi： 1S/C14H20N2O2/c1-9-13(7-12(15)8-16-9)10-4-3-5-11(6-10)14(17)18-2/h3-6,9,12-13,16H,7-8,15H2,1-2H3
• InChI Key： AMJXMEFBLNIHCC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1CC(CNC1C)N)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate

Exploring the Potential of Methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate (CAS No. 2171906-65-1) in Modern Research and Applications

The compound methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate (CAS No. 2171906-65-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This benzoate derivative features a piperidine scaffold, a common motif in bioactive molecules, combined with an ester functional group, making it a versatile intermediate for further synthetic modifications. Researchers are particularly interested in its role as a building block for drug discovery, given its potential to interact with biological targets.

In the context of current trends, the demand for novel heterocyclic compounds like methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate is rising, especially in the fields of medicinal chemistry and biotechnology. With the growing emphasis on precision medicine and targeted therapies, this compound’s structural features align well with the need for small-molecule modulators of protein-protein interactions. Its amino and ester groups offer sites for further derivatization, enabling the creation of libraries for high-throughput screening.

One of the most searched questions in scientific databases revolves around the synthetic routes for CAS 2171906-65-1. Recent publications highlight efficient methods for its preparation, often involving multi-step organic synthesis with controlled stereochemistry. The compound’s chiral centers are of particular interest, as they can influence binding affinity and selectivity in drug candidates. Additionally, its solubility and stability under physiological conditions make it a promising candidate for further in vitro and in vivo studies.

From an industrial perspective, methyl 3-(5-amino-2-methylpiperidin-3-yl)benzoate is being explored for its potential in material science applications. Its aromatic and aliphatic hybrid structure could contribute to the development of advanced polymers or catalysts. The compound’s thermal and chemical stability under various conditions is another area of active investigation, particularly for researchers working on sustainable chemistry solutions.

In summary, CAS 2171906-65-1 represents a compelling case study in the intersection of organic synthesis and applied research. Its versatility, combined with the increasing availability of custom synthesis services, positions it as a valuable tool for scientists addressing challenges in drug development, materials engineering, and beyond. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point in innovative research endeavors.